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Compound of Interest

Compound Name: 4-(benzyloxy)aniline

Cat. No.: B124853 Get Quote

A Guide to the Cross-Validation of Analytical
Results for 4-(Benzyloxy)aniline
For Researchers, Scientists, and Drug Development Professionals

The robust characterization of chemical compounds is a cornerstone of pharmaceutical

development and chemical research. Ensuring the identity, purity, and structural integrity of a

substance like 4-(benzyloxy)aniline requires a multi-faceted analytical approach. Cross-

validation, the process of comparing results from different analytical techniques, provides a

high degree of confidence in the final data. This guide offers a comparative overview of the

analytical results for 4-(benzyloxy)aniline obtained through various methods, supported by

experimental data and detailed protocols.

Data Presentation: A Comparative Summary
Quantitative data from different analytical techniques are summarized below. These results

provide a comprehensive profile of 4-(benzyloxy)aniline and its common salt form.

Table 1: Physical and Chromatographic Properties of 4-(Benzyloxy)aniline
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Parameter Technique Reported Value Source(s)

Appearance Visual Inspection
White to gray to brown

powder or crystals
[1]

Melting Point (Free

Base)
Capillary Method 52.0 to 56.0 °C [1]

Melting Point (HCl

Salt)
Capillary Method 228 °C (decomposes) [2][3][4]

Boiling Point Distillation 155 °C at 3 mmHg [1]

Purity
Gas Chromatography

(GC)
>98.0% [1]

Purity Nonaqueous Titration >98.0% [1]

Molecular Weight --- 199.25 g/mol [5]

Table 2: Spectroscopic Data for 4-(Benzyloxy)aniline
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Technique Parameter
Expected/Reported
Value

Source(s)

Mass Spectrometry

(MS)
Molecular Ion [M]⁺ m/z 199 [5]

Key Fragments

m/z 108

(hydroxyphenyl aniline

fragment), m/z 91

(benzyl fragment)

[6]

FT-IR Spectroscopy N-H Stretch (Amine)
3400 - 3500 cm⁻¹ (two

bands)
[7]

C-H Stretch

(Aromatic)
3100 - 3000 cm⁻¹ [1]

C-O-C Stretch (Aryl-

Alkyl Ether)

1230 - 1270 cm⁻¹

(asymmetric)
[7]

C-N Stretch (Aromatic

Amine)
1250 - 1350 cm⁻¹ [7]

¹H NMR Spectroscopy
Aromatic Protons

(Benzyl Ring)

δ 7.2 - 7.5 ppm

(multiplet, 5H)
[8]

Aromatic Protons

(Aniline Ring)

δ 6.6 - 6.9 ppm

(multiplet, 4H)
[8]

Methylene Protons (-

O-CH₂-Ph)

δ ~5.0 ppm (singlet,

2H)
[9]

Amine Protons (-NH₂)
δ ~3.6 ppm (broad

singlet, 2H)

¹³C NMR

Spectroscopy
C-O (Ether Linkage) δ ~152 ppm [10]

Aromatic Carbons δ 115 - 142 ppm [10]

Methylene Carbon (-

O-CH₂-Ph)
δ ~70 ppm [10]
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Experimental Workflow and Cross-Validation Logic
The following diagram illustrates the logical workflow for the comprehensive analysis and

cross-validation of 4-(benzyloxy)aniline. Data from spectroscopic, physical, and purity-based

techniques are integrated to build a complete and verified compound profile.

Analytical Workflow for 4-(Benzyloxy)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
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